Cas no 105025-31-8 (5-hydroxy-4-methylpentanoic Acid)

• Product Name: 5-hydroxy-4-methylpentanoic Acid
• CAS No: 105025-31-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1149536
• PubChem ID: 21421654
• Update Time: 2025-06-09

5-hydroxy-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4-methylpentanoic Acid
• 4-methyl-5-hydroxy valeric acid
• AKOS006387724
• EN300-111799
• 5-hydroxy isocaproic acid
• SCHEMBL5676708
• DTXSID80613571
• AYMYNTXNRTZIOG-UHFFFAOYSA-N
• 105025-31-8

• Inchi： 1S/C6H12O3/c1-5(4-7)2-3-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key： AYMYNTXNRTZIOG-UHFFFAOYSA-N
• SMILES： OCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Additional information on 5-hydroxy-4-methylpentanoic Acid

Comprehensive Overview of 5-hydroxy-4-methylpentanoic Acid (CAS No. 105025-31-8): Properties, Applications, and Industry Insights

5-hydroxy-4-methylpentanoic Acid (CAS No. 105025-31-8) is a hydroxylated carboxylic acid with significant relevance in pharmaceutical, cosmetic, and biochemical research. This compound, often referred to by its systematic name or CAS registry number, has garnered attention due to its unique structural properties and versatile applications. With the growing demand for bioactive intermediates and specialty chemicals, this molecule is increasingly studied for its potential in drug synthesis and natural product derivatives.

The molecular structure of 5-hydroxy-4-methylpentanoic Acid features a hydroxyl group (-OH) and a carboxyl group (-COOH) on a five-carbon chain, with a methyl substituent at the fourth position. This configuration contributes to its polar solubility and reactivity, making it valuable for esterification reactions and as a precursor for flavor and fragrance compounds. Researchers have explored its role in synthesizing gamma-lactones, which are widely used in food additives and perfumery.

In the pharmaceutical sector, CAS No. 105025-31-8 is investigated for its potential as a chiral building block in asymmetric synthesis. Its hydroxyl and carboxyl functional groups enable selective modifications, aligning with the industry's focus on green chemistry and sustainable synthesis routes. Recent studies highlight its utility in designing biodegradable polymers, addressing the global push for eco-friendly materials.

From an analytical perspective, 5-hydroxy-4-methylpentanoic Acid is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are critical, especially for applications in GMP-compliant manufacturing. Suppliers often emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical excipients and cosmetic formulations.

The compound's stability under varying pH conditions makes it suitable for dermal delivery systems, a trending topic in cosmeceutical research. Formulators leverage its humectant properties in moisturizers and anti-aging products, capitalizing on the consumer demand for clean-label ingredients. Additionally, its mild acidity aligns with the popularity of pH-balanced skincare.

In industrial biotechnology, CAS No. 105025-31-8 is explored as a substrate for enzymatic conversions. Microbial pathways involving yeast fermentation or bacterial oxidation are being optimized to produce this compound sustainably, reducing reliance on petrochemical derivatives. This aligns with the circular economy trends and investor interest in bio-based chemicals.

Regulatory compliance for 5-hydroxy-4-methylpentanoic Acid varies by region, with documentation focusing on REACH registration and FDA GRAS status evaluations. Manufacturers prioritize ISO certification and third-party testing to ensure safety for end-use applications, particularly in nutraceutical blends and functional foods.

Market analysts project growth for this niche compound, driven by innovations in personalized medicine and bioactive packaging. Its compatibility with lipid-based formulations positions it favorably in the expanding nutricosmetics sector. Strategic partnerships between fine chemical suppliers and biotech startups are accelerating its commercialization.

For researchers sourcing 105025-31-8, key considerations include batch-to-batch consistency, storage conditions (recommended at 2-8°C under inert atmosphere), and supplier reliability. Technical datasheets typically detail spectral data, melting point ranges (observed between 80-85°C), and solubility profiles (soluble in water, ethanol, and dimethyl sulfoxide).

Emerging patents disclose novel methods for stereoselective synthesis of this compound, reflecting the competitive landscape in chiral technology. Academic collaborations are advancing catalytic processes to improve yield while minimizing organic solvent waste, responding to environmental concerns about chemical manufacturing footprints.